Diethyl 2-acetyl-4-ethylidene-2-methylpentanedioate
Overview
Description
Diethyl 2-acetyl-4-ethylidene-2-methylpentanedioate is an organic compound with a complex structure that includes multiple functional groups
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of diethyl 2-acetyl-4-ethylidene-2-methylpentanedioate typically involves the esterification of the corresponding carboxylic acid. One common method is the reaction of 2-acetyl-4-ethylidene-2-methylpentanedioic acid with ethanol in the presence of a strong acid catalyst, such as sulfuric acid, to yield the diethyl ester .
Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow processes to optimize yield and efficiency. The use of automated reactors and precise control of reaction conditions, such as temperature and pressure, can enhance the production scale .
Chemical Reactions Analysis
Types of Reactions: Diethyl 2-acetyl-4-ethylidene-2-methylpentanedioate undergoes various chemical reactions, including:
- **Oxid
Properties
| 77147-52-5 | |
Molecular Formula |
C14H22O5 |
Molecular Weight |
270.32 g/mol |
IUPAC Name |
diethyl 2-acetyl-4-ethylidene-2-methylpentanedioate |
InChI |
InChI=1S/C14H22O5/c1-6-11(12(16)18-7-2)9-14(5,10(4)15)13(17)19-8-3/h6H,7-9H2,1-5H3 |
InChI Key |
DPCYSIVEQQAOPF-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C(=CC)CC(C)(C(=O)C)C(=O)OCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![8,8-Dimethyl-1,4-dioxa-8-azaspiro[4.5]decan-8-ium iodide](/img/structure/B14448486.png)
